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Compound of Interest

Compound Name: N-Despropyl Macitentan-d4

Cat. No.: B15138543 Get Quote

For researchers and drug development professionals engaged in the study of Macitentan, an

endothelin receptor antagonist, the use of a stable isotope-labeled internal standard is crucial

for accurate bioanalytical quantification. N-Despropyl Macitentan-d4, the deuterated analog of

Macitentan's active metabolite, serves as an ideal internal standard for pharmacokinetic and

metabolic studies. This technical guide provides an in-depth overview of commercial suppliers

of N-Despropyl Macitentan-d4, their product specifications, and detailed experimental

protocols for its application.

Commercial Availability and Product Specifications
Several reputable suppliers offer N-Despropyl Macitentan-d4 for research purposes. The

following table summarizes the key quantitative data from prominent commercial sources to

facilitate comparison.
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Supplier
Catalog
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Additional
Notes

BOC

Sciences
-

C16H10D4Br

2N6O4S
550.22

≥98% (HPLC)

[1]

Available in

milligram to

gram

quantities.[1]

Simson

Pharma
M790004

C16H10D4Br

2N6O4S
550.22 -

Certificate of

Analysis is

provided with

every

compound.[2]

MedChemEx

press
HY-131996S - - -

Listed as

Macitentan

impurity B-d4.

[3][4][5]

Daicel

Pharma
Custom

C16H10D4Br

2N6O4S
550.22 High Purity

Offers custom

synthesis of

isotope-

labeled

compounds

and provides

a detailed

Certificate of

Analysis.[6]

[7]

Experimental Protocols: Bioanalytical Method for
Macitentan and its Metabolites using a Deuterated
Internal Standard
The following protocol is a representative example of a validated LC-MS/MS method for the

quantification of Macitentan and its metabolites in human plasma, utilizing a deuterated internal
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standard like N-Despropyl Macitentan-d4.

Preparation of Stock and Working Solutions
Stock Solutions: Prepare individual stock solutions of Macitentan, N-Despropyl Macitentan

(the analyte), and N-Despropyl Macitentan-d4 (the internal standard) in a suitable organic

solvent such as methanol or acetonitrile at a concentration of 1 mg/mL.

Working Solutions: Prepare serial dilutions of the Macitentan and N-Despropyl Macitentan

stock solutions with a 50:50 mixture of acetonitrile and water to create calibration standards

and quality control (QC) samples at various concentrations.

Internal Standard Working Solution: Dilute the N-Despropyl Macitentan-d4 stock solution to

a final concentration of 100 ng/mL in the same diluent.

Sample Preparation (Protein Precipitation)
To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the internal standard

working solution (100 ng/mL N-Despropyl Macitentan-d4).

Add 300 µL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge the samples at 12,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject a portion of the reconstituted sample (typically 5-10 µL) into the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Conditions

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.
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Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient elution using:

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Flow Rate: 0.3 mL/min.

Column Temperature: 40°C.

MS System: A triple quadrupole mass spectrometer.

Ionization Source: Electrospray ionization (ESI) in positive ion mode.

Multiple Reaction Monitoring (MRM) Transitions:

Macitentan:m/z 589.0 → 203.1

N-Despropyl Macitentan:m/z 547.0 → 203.1

N-Despropyl Macitentan-d4:m/z 551.0 → 203.1 (Note: The specific MRM transitions

should be optimized in the laboratory.)

Signaling Pathways and Experimental Workflows
The following diagram illustrates the typical workflow for a pharmacokinetic study of Macitentan

using N-Despropyl Macitentan-d4 as an internal standard.

Caption: Workflow for Bioanalytical Quantification of Macitentan using a Deuterated Internal

Standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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macitentan-d4-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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